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Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of

5-Iodo-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 766515-33-7). Designed for

researchers, medicinal chemists, and drug development professionals, this document delves

into the molecular structure, spectroscopic profile, predicted physicochemical parameters, and

key reactivity insights of this versatile heterocyclic building block. By synthesizing data from

public databases with established chemical principles, this guide offers a practical framework

for the effective utilization of this compound in synthetic chemistry and pharmaceutical

research. Included are detailed protocols for experimental determination of key properties and

workflow visualizations to support laboratory application.

Introduction and Strategic Context
5-Iodo-2-oxo-1,2-dihydropyridine-3-carbonitrile belongs to the pyridinone class of

heterocyclic compounds, a scaffold of significant interest in medicinal chemistry. The strategic

placement of the iodo-, cyano-, and oxo- functional groups creates a molecule with a rich and

tunable reactivity profile. The pyridinone core is a well-established pharmacophore found in

numerous therapeutic agents, and its derivatives have been explored for a wide range of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1419888?utm_src=pdf-interest
https://www.benchchem.com/product/b1419888?utm_src=pdf-body
https://www.benchchem.com/product/b1419888?utm_src=pdf-body
https://www.benchchem.com/product/b1419888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activities.[1][2] The iodine atom at the C-5 position is particularly valuable, serving as

a versatile synthetic handle for introducing further complexity through metal-catalyzed cross-

coupling reactions. This makes the title compound a valuable intermediate for building libraries

of novel chemical entities aimed at complex biological targets.[3]

This guide provides the foundational physicochemical knowledge required to effectively handle,

characterize, and strategically deploy this compound in a research and development setting.

Molecular and Structural Properties
The fundamental identity of a chemical compound is rooted in its structure. The arrangement of

atoms and functional groups dictates its physical properties, reactivity, and potential for

intermolecular interactions.

Chemical Structure
The structure of 5-Iodo-2-oxo-1,2-dihydropyridine-3-carbonitrile is characterized by a

dihydropyridinone ring substituted at the C-3 position with a cyano group and at the C-5

position with an iodine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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